Cas no 876162-47-9 (5-Chloro-6-methyl-2-pyrazinemethanol)

• Product Name: 5-Chloro-6-methyl-2-pyrazinemethanol
• CAS No: 876162-47-9
• MF: C₆H₇ClN₂O
• MW: 158.58558011055
• CID: 6947255
• PubChem ID: 86760786
• Update Time: 2025-05-06

5-Chloro-6-methyl-2-pyrazinemethanol Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-6-methyl-2-pyrazinemethanol
• DB-155284
• NSWYUTFDWXYJGZ-UHFFFAOYSA-N
• 876162-47-9
• SCHEMBL4222981
• (5-Chloro-6-methylpyrazin-2-yl)methanol
• (5-chloro-6-methyl-2-pyrazinyl)methanol

• Inchi： 1S/C6H7ClN2O/c1-4-6(7)8-2-5(3-10)9-4/h2,10H,3H2,1H3
• InChI Key： NSWYUTFDWXYJGZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C)N=C(C=N1)CO

Computed Properties

• Exact Mass: 158.0246905Da
• Monoisotopic Mass: 158.0246905Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 46Ų